Cas no 2229388-55-8 (3,3,3-trifluoro-2-(3-methanesulfonylphenyl)propan-1-amine)

• Product Name: 3,3,3-trifluoro-2-(3-methanesulfonylphenyl)propan-1-amine
• CAS No: 2229388-55-8
• MF: C₁₀H₁₂F₃NO₂S
• MW: 267.267992019653
• CID: 5879994
• PubChem ID: 165883540
• Update Time: 2025-10-28

3,3,3-trifluoro-2-(3-methanesulfonylphenyl)propan-1-amine Chemical and Physical Properties

Names and Identifiers

• 3,3,3-trifluoro-2-(3-methanesulfonylphenyl)propan-1-amine
• 2229388-55-8
• EN300-2005421

• Inchi： 1S/C10H12F3NO2S/c1-17(15,16)8-4-2-3-7(5-8)9(6-14)10(11,12)13/h2-5,9H,6,14H2,1H3
• InChI Key： UOBWMHAXALVFRV-UHFFFAOYSA-N
• SMILES： S(C)(C1=CC=CC(=C1)C(C(F)(F)F)CN)(=O)=O

Computed Properties

• Exact Mass: 267.05408429g/mol
• Monoisotopic Mass: 267.05408429g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 17
• Rotatable Bond Count: 3
• Complexity: 348
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.5
• Topological Polar Surface Area: 68.5Ų

Additional information on 3,3,3-trifluoro-2-(3-methanesulfonylphenyl)propan-1-amine

3,3,3-Trifluoro-2-(3-Methanesulfonylphenyl)Propan-1-Amine: A Comprehensive Overview

The compound 3,3,3-trifluoro-2-(3-methanesulfonylphenyl)propan-1-amine, with the CAS number 2229388-55-8, is a highly specialized chemical entity that has garnered significant attention in the fields of organic synthesis and pharmacology. This compound is notable for its unique structural features, which include a trifluoromethyl group attached to a propane backbone and a methanesulfonylphenyl substituent. These structural elements contribute to its distinctive chemical properties and potential applications in drug development.

Recent studies have highlighted the importance of fluorinated compounds in medicinal chemistry due to their ability to modulate pharmacokinetic properties such as lipophilicity and metabolic stability. The presence of three fluorine atoms in the trifluoromethyl group of this compound underscores its potential as a lead molecule in the design of bioactive agents. Researchers have explored its role in various therapeutic areas, including oncology and central nervous system disorders, where fluorinated compounds have shown promise.

The methanesulfonylphenyl group in the molecule adds another layer of complexity and functionality. This group is known to enhance the bioavailability of drugs by improving their solubility and permeability. Recent advancements in computational chemistry have enabled scientists to predict the binding affinities of such groups to various biological targets, further aiding in the rational design of drugs.

In terms of synthesis, the compound can be prepared through a multi-step process involving nucleophilic aromatic substitution and amine alkylation. The use of microwave-assisted synthesis has been reported to significantly reduce reaction times while maintaining high yields, which is a testament to the efficiency of modern synthetic techniques.

From an applications perspective, this compound has been investigated as a potential precursor for more complex molecules with enhanced biological activity. Its ability to undergo further functionalization makes it a valuable building block in medicinal chemistry. For instance, researchers have explored its utility in constructing heterocyclic frameworks that are prevalent in many approved drugs.

Recent research has also focused on understanding the environmental fate and toxicity of this compound. Studies indicate that it undergoes rapid biodegradation under aerobic conditions, which is a positive attribute from an ecological standpoint. However, further studies are required to fully characterize its environmental impact.

In conclusion, 3,3,3-trifluoro-2-(3-methanesulfonylphenyl)propan-1-amine represents a compelling example of how structural diversity can be harnessed to create compounds with versatile applications. Its unique combination of fluorinated and sulfonylated groups positions it as a valuable tool in both academic research and industrial drug development.